Mcl-1
  • AZD-5991
    AZD-5991
    • Cat. No.:
    • B605770
    • CAS No.:
    • 2143061-81-6
    • Molecular Formula:
    • C35H34ClN5O3S2
    • Molecular Weight:
    • 672.259
    Description
    AZD 5991 is an inhibitor of myeloid cell leukemia-1 (Mcl-1;  IC50 = 0.72 nM). It is selective for Mcl-1 over Bcl-2, Bcl-xL, Bcl-W, and Bfl-1 (IC50s = 20, 36, 49, and 24 µM, respectively). AZD 5991 decreases...
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  • VU0661013
    VU0661013
    • Cat. No.:
    • B611778
    • CAS No.:
    • Molecular Formula:
    • C39H39Cl2N5O4
    • Molecular Weight:
    • 712.7 g/mol
    Description
    VU661013 is a MCL-1 Inhibitor Combined with Venetoclax Rescues Venetoclax Resistant Acute Myelogenous Leukemia. VU661013 is a novel, potent, selective MCL-1 inhibitor that de-stabilizes BIM/MCL-1 association, le...
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  • Obatoclax Mesylate
    Obatoclax Mesylate
    • Cat. No.:
    • B1255366
    • CAS No.:
    • Molecular Formula:
    • C21H23N3O4S
    • Molecular Weight:
    • 413.5 g/mol
    Description
    Obatoclax Mesylate is the mesylate salt of obatoclax, a synthetic small-molecule inhibitor of the bcl-2 family of proteins with potential pro-apoptotic and antineoplastic activities. Obatoclax binds to members o...
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  • Gossypolone
    Gossypolone
    • Cat. No.:
    • B1671996
    • CAS No.:
    • 4547-72-2
    • Molecular Formula:
    • C30H26O10
    • Molecular Weight:
    • 546.5 g/mol
    Description
    Gossypolone is a proposed major metabolite of gossypol, Gossypol and gossypolone produced dose-dependent suppression of DNA synthesis in all of the human breast cell lines examined....
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  • AZD-5991
    AZD-5991
    • Cat. No.:
    • B3421375
    • CAS No.:
    • 2143010-83-5
    • Molecular Formula:
    • C35H34ClN5O3S2
    • Molecular Weight:
    • 672.3 g/mol
    Description
    AZD-5991 is under investigation in clinical trial NCT03218683 (Study of AZD5991 in Relapsed or Refractory Haematologic Malignancies.).
    Mcl-1 Inhibitor AZD5991 is an inhibitor of induced myeloid leukemia cell ...
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  • Murizatoclax
    Murizatoclax
    • Cat. No.:
    • B12425291
    • CAS No.:
    • 2245848-05-7
    • Molecular Formula:
    • C42H57ClN4O5S
    • Molecular Weight:
    • 765.4 g/mol
    Description
    Murizatoclax is an inhibitor of induced myeloid leukemia cell differentiation protein (myeloid cell leukemia-1;  Mcl-1;  Bcl2-L-3), with potential pro-apoptotic and antineoplastic activities. Upon admi...
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  • AZD-5991 (S-enantiomer)
    AZD-5991 (S-enantiomer)
    • Cat. No.:
    • B12431933
    • CAS No.:
    • Molecular Formula:
    • C35H36ClN5O3S3
    • Molecular Weight:
    • 706.3 g/mol
    Description
    AZD-5991 (S-enantiomer) is a useful research compound. Its molecular formula is C35H36ClN5O3S3 and its molecular weight is 706.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AZD-5991 (S-e...
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  • Gossypol
    Gossypol
    • Cat. No.:
    • B15581375
    • CAS No.:
    • 12542-36-8; 303-45-7
    • Molecular Formula:
    • C30H30O8
    • Molecular Weight:
    • 518.6 g/mol
    Description
    Gossypol is a polyphenol, a hydroxynaphthalene, a hexol and an aldehyde. It has a role as an antispermatogenic agent, an anti-inflammatory agent and a plant metabolite.
    Gossypol has been used in trials studyi...
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  • VU0661013
    VU0661013
    • Cat. No.:
    • B15581639
    • CAS No.:
    • Molecular Formula:
    • C39H39Cl2N5O4
    • Molecular Weight:
    • 712.7 g/mol
    Description
    VU0661013 is a useful research compound. Its molecular formula is C39H39Cl2N5O4 and its molecular weight is 712.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0661013 suitable for many ...
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  • ML311
    ML311
    • Cat. No.:
    • B15583564
    • CAS No.:
    • Molecular Formula:
    • C23H24F3N3O
    • Molecular Weight:
    • 415.5 g/mol
    Description
    ML311 is a useful research compound. Its molecular formula is C23H24F3N3O and its molecular weight is 415.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ML311 suitable for many research a...
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